molecular formula C13H10BrF B3048773 Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]- CAS No. 181207-67-0

Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-

Cat. No. B3048773
CAS RN: 181207-67-0
M. Wt: 265.12 g/mol
InChI Key: ZKLUQRHDRSWIRF-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

The molecular structure of a compound like “Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-” would consist of a benzene ring with a bromine atom and a 4-fluorophenylmethyl group attached. The exact positions of these substituents on the benzene ring would depend on the specific synthesis pathway .


Chemical Reactions Analysis

The chemical reactions involving “Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-” would depend on the specific conditions and reagents used. Benzene derivatives can undergo a variety of reactions, including electrophilic aromatic substitution, nucleophilic aromatic substitution, and coupling reactions .


Physical And Chemical Properties Analysis

The physical and chemical properties of “Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-” would be influenced by the presence of the bromine atom and the 4-fluorophenylmethyl group. These substituents could affect properties such as the compound’s boiling point, melting point, solubility, and reactivity .

Scientific Research Applications

Radiosynthesis Applications

  • Synthesis of Radioactive Tracers: Benzene derivatives, including 1-bromo-3-[(4-fluorophenyl)methyl]-benzene, are utilized in the radiosynthesis of various compounds. For instance, Namolingam et al. (2001) synthesized 1-[18F]Fluoromethyl-4-methyl-benzene from its bromo analogue for use in radiopharmaceuticals (Namolingam, Luthra, Brady, & Pike, 2001).

Organic Synthesis

  • Precursor in Organic Synthesis: The compound is valuable as a starting material in organic synthesis. Porwisiak and Schlosser (1996) demonstrated the use of 1-Bromo-3,5-bis(trifluoromethyl)benzene, a similar compound, in synthesizing organometallic intermediates (Porwisiak & Schlosser, 1996).

Antimicrobial Agents

  • Development of Antimicrobial Agents: Benzene derivatives with bromo and fluoro substituents have been explored for their antimicrobial properties. Liaras et al. (2011) synthesized compounds carrying fluoro, bromo, and other groups on the benzene ring and found them potent against various microorganisms (Liaras, Geronikaki, Glamočlija, Ćirić, & Soković, 2011).

Chemical Analysis and Structural Studies

  • X-Ray Structure Determinations: These compounds are also studied for their structural properties. Jones et al. (2012) presented X-ray structure determinations of bromo- and/or bromomethyl-substituted benzenes, revealing insights into their molecular interactions (Jones, Kuś, & Dix, 2012).

Fluorescence and Photophysical Applications

  • Studying Fluorescence Properties: Some bromo-benzene derivatives exhibit unique fluorescence properties. Zuo-qi (2015) synthesized 1-Bromo-4-(2,2-diphenylvinyl)benzene and investigated its photoluminescence properties, which displayed peculiarities like Aggregation-Induced Emission (AIE) (Zuo-qi, 2015).

Therapeutic and Medicinal Chemistry

Safety and Hazards

The safety and hazards associated with “Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-” would depend on factors such as its reactivity, toxicity, and potential for exposure. Proper handling and storage procedures should be followed to minimize risk .

properties

IUPAC Name

1-bromo-3-[(4-fluorophenyl)methyl]benzene
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H10BrF/c14-12-3-1-2-11(9-12)8-10-4-6-13(15)7-5-10/h1-7,9H,8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZKLUQRHDRSWIRF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC(=C1)Br)CC2=CC=C(C=C2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H10BrF
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20443495
Record name Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20443495
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

265.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-

CAS RN

181207-67-0
Record name Benzene, 1-bromo-3-[(4-fluorophenyl)methyl]-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20443495
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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